6-((3-Acetamidophenyl)carbamoyl)-3,4-dimethylcyclohex-3-ene-1-carboxylic acid

• IUPAC Name: 6-[(3-acetamidophenyl)carbamoyl]-3,4-dimethylcyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C18H22N2O4/c1-10-7-15(16(18(23)24)8-11(10)2)17(22)20-14-6-4-5-13(9-14)19-12(3)21/h4-6,9,15-16H,7-8H2,1-3H3,(H,19,21)(H,20,22)(H,23,24)
• InChI Key: ADYVEIWMHIRONU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(CC(C(C1)C(=O)NC2=CC=CC(=C2)NC(=O)C)C(=O)O)C
• Molecular Formula: C18H22N2O4
• Molecular Weight: 330.4 g/mol

Description

6-((3-Acetamidophenyl)carbamoyl)-3,4-dimethylcyclohex-3-ene-1-carboxylic acid is a cyclohexene-carboxylic acid derivative characterized by a 3,4-dimethylcyclohexene core substituted with a carbamoyl group linked to a 3-acetamidophenyl moiety. Its synthesis likely involves coupling reactions between substituted phenylcarbamoyl precursors and cyclohexene-carboxylic acid derivatives, as seen in related compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-((3-Acetamidophenyl)carbamoyl)-3,4-dimethylcyclohex-3-ene-1-carboxylic acid typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Cyclohexene Ring: The cyclohexene ring can be synthesized through a Diels-Alder reaction between a diene and a dienophile.

Introduction of Functional Groups: The introduction of the acetamidophenyl and carbamoyl groups can be achieved through a series of substitution reactions. For example, the acetamidophenyl group can be introduced via an amide coupling reaction using an appropriate amine and acyl chloride.

Final Modifications:

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

6-((3-Acetamidophenyl)carbamoyl)-3,4-dimethylcyclohex-3-ene-1-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to convert certain functional groups into their corresponding reduced forms.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens and nucleophiles can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

6-((3-Acetamidophenyl)carbamoyl)-3,4-dimethylcyclohex-3-ene-1-carboxylic acid has several scientific research applications:

Medicinal Chemistry: The compound’s unique structure makes it a potential candidate for drug development, particularly for targeting specific enzymes or receptors.

Materials Science: Its functional groups allow for the creation of novel materials with specific properties, such as enhanced mechanical strength or conductivity.

Biological Studies: The compound can be used as a probe to study various biological processes and interactions.

Industrial Applications: It can be used as an intermediate in the synthesis of other complex molecules or materials.

Mechanism of Action

The mechanism by which 6-((3-Acetamidophenyl)carbamoyl)-3,4-dimethylcyclohex-3-ene-1-carboxylic acid exerts its effects depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The pathways involved can include inhibition or activation of specific biochemical processes.

Comparison with Similar Compounds

Key Compounds:

3,4-Dimethyl-6-{[(2-phenylethyl)amino]carbonyl}cyclohex-3-ene-1-carboxylic acid Substituents: 2-phenylethylamino-carbamoyl group. Molecular Formula: C₁₈H₂₃NO₃. Molecular Weight: 301.38 g/mol. Features: The phenylethyl group enhances lipophilicity, making it suitable for hydrophobic interactions in drug design. Lacks the acetamido group, reducing hydrogen-bonding capacity compared to the target compound .

6-[(3,5-Dimethoxyanilino)carbonyl]cyclohex-3-ene-1-carboxylic acid Substituents: 3,5-Dimethoxyphenylcarbamoyl group. Molecular Formula: C₁₆H₁₉NO₅. Molecular Weight: 305.33 g/mol. Features: Methoxy groups (-OCH₃) improve solubility in polar solvents but reduce metabolic stability compared to acetamido groups. The electron-donating methoxy substituents may alter binding affinity in biological systems .

6-((3-Chloro-2-methylphenyl)carbamoyl)cyclohex-3-ene-1-carboxylic acid Substituents: 3-Chloro-2-methylphenylcarbamoyl group. Molecular Formula: C₁₆H₁₆ClNO₃. Molecular Weight: 305.76 g/mol. The methyl group adds steric bulk, which may impact receptor binding compared to the target compound’s acetamido group .

6-[(3-Acetylphenyl)carbamoyl]cyclohex-3-ene-1-carboxylic acid Substituents: 3-Acetylphenylcarbamoyl group. Molecular Formula: C₁₇H₁₇NO₄. Molecular Weight: 299.33 g/mol. Features: The acetyl group (-COCH₃) introduces ketone functionality, which may participate in covalent interactions or metabolic oxidation. Contrasts with the acetamido group’s amide bond, which offers greater hydrolytic stability .

Comparative Data Table

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
6-((3-Acetamidophenyl)carbamoyl)-3,4-dimethylcyclohex-3-ene-1-carboxylic acid	3-Acetamidophenylcarbamoyl, 3,4-dimethyl	C₁₈H₂₁N₂O₄*	~329.38	Enhanced hydrogen bonding via acetamido; dimethyl groups increase steric bulk
3,4-Dimethyl-6-{[(2-phenylethyl)amino]carbonyl}cyclohex-3-ene-1-carboxylic acid	2-Phenylethylaminocarbamoyl, 3,4-dimethyl	C₁₈H₂₃NO₃	301.38	High lipophilicity; lacks polar acetamido group
6-[(3,5-Dimethoxyanilino)carbonyl]cyclohex-3-ene-1-carboxylic acid	3,5-Dimethoxyphenylcarbamoyl	C₁₆H₁₉NO₅	305.33	Polar methoxy groups improve solubility; lower metabolic stability
6-((3-Chloro-2-methylphenyl)carbamoyl)cyclohex-3-ene-1-carboxylic acid	3-Chloro-2-methylphenylcarbamoyl	C₁₆H₁₆ClNO₃	305.76	Chloro group enhances lipophilicity; steric hindrance from methyl
6-[(3-Acetylphenyl)carbamoyl]cyclohex-3-ene-1-carboxylic acid	3-Acetylphenylcarbamoyl	C₁₇H₁₇NO₄	299.33	Ketone functionality; potential for covalent interactions

*Calculated based on structural analogs.

Functional Implications

• Metabolic Stability : The acetamido group’s amide bond resists hydrolysis better than ester or ketone groups in analogs, suggesting improved pharmacokinetics .